6-[(2-methyl-1-benzofuran-5-yl)carbonyl]-2-phenyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine
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Overview
Description
Synthesis Analysis
The synthesis of pyrrolopyrimidine derivatives, including the specific compound , often involves multistep chemical reactions, starting from basic heterocyclic compounds. For example, a similar synthesis pathway involves the conversion of pyridine derivatives to antithrombotic pyrido[4,3-d]pyrimidine-2,4-diones, showcasing the complex reactions involved in synthesizing such compounds (Furrer, Wágner, & Fehlhaber, 1994).
Molecular Structure Analysis
The molecular structure of pyrrolopyrimidine derivatives is often elucidated using spectroscopic methods and X-ray crystallography. For instance, studies on similar compounds reveal extensive hydrogen bonding, both intra- and intermolecularly, indicative of the complex structural dynamics of these molecules (Beaton, Willey, & Drew, 1987).
Chemical Reactions and Properties
Pyrrolopyrimidine derivatives participate in a variety of chemical reactions, reflecting their versatile chemical properties. For instance, they can undergo ring closure reactions, forming benzo[b]pyrimido[4,5-h]1,6-naphthyridine-1,3,6-triones, showcasing the reactivity of the pyrrolopyrimidine core (Khattab, Tinh, & Stadlbauer, 1996).
Physical Properties Analysis
The physical properties of pyrrolopyrimidine derivatives, such as solubility, melting points, and crystallinity, are crucial for their application in material science and pharmaceuticals. For example, polyimides derived from pyrimidine exhibit excellent solubility in polar solvents, high glass transition temperatures, and outstanding mechanical properties (Wang et al., 2015).
Chemical Properties Analysis
The chemical properties of pyrrolopyrimidine derivatives, including acidity, basicity, reactivity towards nucleophiles and electrophiles, and potential for hydrogen bonding, are influenced by their molecular structure. Studies on similar compounds, like phenylhydrazone derivatives of pyrimidine, highlight the role of hydrogen bonding in determining the chemical behavior of these molecules (Beaton, Willey, & Drew, 1987).
properties
IUPAC Name |
(2-methyl-1-benzofuran-5-yl)-(2-phenyl-5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N3O2/c1-14-9-17-10-16(7-8-20(17)27-14)22(26)25-12-18-11-23-21(24-19(18)13-25)15-5-3-2-4-6-15/h2-11H,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKRLVTOMXVOBBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(O1)C=CC(=C2)C(=O)N3CC4=CN=C(N=C4C3)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-[(2-methyl-1-benzofuran-5-yl)carbonyl]-2-phenyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine |
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